Cas no 2091216-31-6 (1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol)

• Product Name: 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol
• CAS No: 2091216-31-6
• MF: C₈H₇ClF₃N₃O
• MW: 253.608890771866
• CID: 5722868
• PubChem ID: 121203372
• Update Time: 2025-06-07

1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol
• 2091216-31-6
• AKOS026711616
• F1907-7253
• 3-Azetidinol, 1-(3-chloro-2-pyrazinyl)-3-(trifluoromethyl)-
• 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol

• Inchi： 1S/C8H7ClF3N3O/c9-5-6(14-2-1-13-5)15-3-7(16,4-15)8(10,11)12/h1-2,16H,3-4H2
• InChI Key： XBXHWOHGEYTEMQ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1CC(C(F)(F)F)(C1)O

Computed Properties

• Exact Mass: 253.0229740g/mol
• Monoisotopic Mass: 253.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.656±0.06 g/cm3(Predicted)
• Boiling Point: 321.7±42.0 °C(Predicted)
• pka: 10.49±0.20(Predicted)

Additional information on 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol

Introduction to 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol (CAS No. 2091216-31-6)

1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This compound, identified by the CAS number 2091216-31-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and trifluoromethyl substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The molecular framework of 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol consists of a pyrazine ring linked to an azetidine core. The pyrazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is a common motif in many bioactive molecules. Its nitrogen atoms can engage in hydrogen bonding and coordinate with metal ions, enhancing the compound's interactions with biological targets. The chloro substituent on the pyrazine ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

The azetidine core, a five-membered saturated heterocycle, introduces additional conformational flexibility to the compound. This structural feature is particularly advantageous in drug design, as it allows for optimal positioning of functional groups relative to biological targets. The trifluoromethyl group attached to the azetidine ring enhances the metabolic stability of the molecule and can improve its binding interactions by increasing lipophilicity. These structural attributes make 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. Among these, kinases and proteases have been extensively studied due to their roles in cell signaling, proliferation, and apoptosis. The unique structural features of 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol make it a potential lead compound for designing inhibitors targeting these enzymes. For instance, the presence of both chloro and trifluoromethyl groups can facilitate interactions with hydrophobic pockets in enzyme active sites, while the pyrazine ring can engage in hydrogen bonding with polar residues.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their enhanced pharmacokinetic properties. The introduction of fluorine atoms into molecular structures can lead to improved solubility, stability, and bioavailability of drug candidates. In particular, trifluoromethyl groups are known to increase metabolic stability by resisting oxidative degradation. This property is particularly valuable for compounds intended for long-term therapeutic use. The incorporation of a trifluoromethyl group in 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol contributes to its potential as a pharmacologically active molecule.

The synthesis of 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include nucleophilic substitution reactions on the pyrazine ring followed by functionalization of the azetidine core. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and trifluoromethyl groups with high precision. These synthetic strategies ensure that the final product retains its desired structural features and biological activity.

Evaluation of the biological activity of 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol has revealed promising results in preclinical studies. The compound has demonstrated inhibitory effects on several kinases and proteases, suggesting its potential as an anti-cancer agent. Additionally, its ability to interact with specific biological targets makes it a valuable tool for studying enzyme mechanisms and developing new therapeutic strategies. Further research is ongoing to explore its full spectrum of activities and optimize its pharmacological properties.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. In vitro assays are commonly employed to evaluate the cytotoxicity, genotoxicity, and other toxicological parameters of promising compounds like 1-(3-Chloropyrazin-2-yl)-3-(trifluoromethyl)azetidin-3-ol. These studies provide critical insights into potential side effects and help guide further optimization efforts. Additionally, animal models are used to assess pharmacokinetic profiles and therapeutic efficacy, ensuring that only compounds with favorable properties proceed to human trials.

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